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(S)-Sertaconazole (S)-Sertaconazole (S)-sertaconazole is a 1-{2-[(7-chloro-1-benzothiophen-3-yl)methoxy]-2-(2,4-dichlorophenyl)ethyl}imidazole that is the (S)-enantiomer of sertaconazole. It is a conjugate base of a (S)-sertaconazole(1+). It is an enantiomer of an arasertaconazole.
Brand Name: Vulcanchem
CAS No.: 583057-51-6
VCID: VC0138027
InChI: InChI=1S/C20H15Cl3N2OS/c21-14-4-5-16(18(23)8-14)19(9-25-7-6-24-12-25)26-10-13-11-27-20-15(13)2-1-3-17(20)22/h1-8,11-12,19H,9-10H2/t19-/m1/s1
SMILES: C1=CC2=C(C(=C1)Cl)SC=C2COC(CN3C=CN=C3)C4=C(C=C(C=C4)Cl)Cl
Molecular Formula: C20H15Cl3N2OS
Molecular Weight: 437.8 g/mol

(S)-Sertaconazole

CAS No.: 583057-51-6

Reference Standards

VCID: VC0138027

Molecular Formula: C20H15Cl3N2OS

Molecular Weight: 437.8 g/mol

(S)-Sertaconazole - 583057-51-6

CAS No. 583057-51-6
Product Name (S)-Sertaconazole
Molecular Formula C20H15Cl3N2OS
Molecular Weight 437.8 g/mol
IUPAC Name 1-[(2S)-2-[(7-chloro-1-benzothiophen-3-yl)methoxy]-2-(2,4-dichlorophenyl)ethyl]imidazole
Standard InChI InChI=1S/C20H15Cl3N2OS/c21-14-4-5-16(18(23)8-14)19(9-25-7-6-24-12-25)26-10-13-11-27-20-15(13)2-1-3-17(20)22/h1-8,11-12,19H,9-10H2/t19-/m1/s1
Standard InChIKey JLGKQTAYUIMGRK-LJQANCHMSA-N
Isomeric SMILES C1=CC2=C(C(=C1)Cl)SC=C2CO[C@H](CN3C=CN=C3)C4=C(C=C(C=C4)Cl)Cl
SMILES C1=CC2=C(C(=C1)Cl)SC=C2COC(CN3C=CN=C3)C4=C(C=C(C=C4)Cl)Cl
Canonical SMILES C1=CC2=C(C(=C1)Cl)SC=C2COC(CN3C=CN=C3)C4=C(C=C(C=C4)Cl)Cl
Description (S)-sertaconazole is a 1-{2-[(7-chloro-1-benzothiophen-3-yl)methoxy]-2-(2,4-dichlorophenyl)ethyl}imidazole that is the (S)-enantiomer of sertaconazole. It is a conjugate base of a (S)-sertaconazole(1+). It is an enantiomer of an arasertaconazole.
Synonyms 1-[(2S)-2-[(7-Chlorobenzo[b]thien-3-yl)methoxy]-2-(2,4-dichlorophenyl)ethyl]-1H-Imidazole;
PubChem Compound 25273617
Last Modified Nov 11 2021
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